Cas no 1361607-99-9 (5,2',3',6'-Tetrachlorobiphenyl-2-carboxaldehyde)

5,2',3',6'-Tetrachlorobiphenyl-2-carboxaldehyde is a chlorinated biphenyl derivative featuring a formyl functional group at the 2-position and chlorine substituents at the 5, 2', 3', and 6' positions. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of polychlorinated biphenyl (PCB) analogs for research applications. Its well-defined structure and high purity make it suitable for studies involving environmental analysis, toxicology, and degradation pathways of PCBs. The presence of multiple chlorine atoms enhances its stability, while the aldehyde group provides a reactive site for further functionalization. Careful handling is required due to its potential environmental persistence and toxicity.

5,2',3',6'-Tetrachlorobiphenyl-2-carboxaldehyde structure

1361607-99-9 structure

Product Name:5,2',3',6'-Tetrachlorobiphenyl-2-carboxaldehyde

CAS No:1361607-99-9

MF:C₁₃H₆Cl₄O

MW:319.998139858246

CID:4995770

Update Time:2025-06-07

5,2',3',6'-Tetrachlorobiphenyl-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 5,2',3',6'-Tetrachlorobiphenyl-2-carboxaldehyde
- Inchi： 1S/C13H6Cl4O/c14-8-2-1-7(6-18)9(5-8)12-10(15)3-4-11(16)13(12)17/h1-6H
- InChI Key： FPIHDXNAHFHURV-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=C(C=1C1C=C(C=CC=1C=O)Cl)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 299
XLogP3: 5.4
Topological Polar Surface Area: 17.1

5,2',3',6'-Tetrachlorobiphenyl-2-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011005521-250mg	5,2',3',6'-Tetrachlorobiphenyl-2-carboxaldehyde	1361607-99-9	97%	250mg	484.80 USD	2021-07-05
Alichem	A011005521-500mg	5,2',3',6'-Tetrachlorobiphenyl-2-carboxaldehyde	1361607-99-9	97%	500mg	839.45 USD	2021-07-05
Alichem	A011005521-1g	5,2',3',6'-Tetrachlorobiphenyl-2-carboxaldehyde	1361607-99-9	97%	1g	1,460.20 USD	2021-07-05